3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C23H28N4O2S2
• Molecular Weight: 456.6 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[2-(dipropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H28N4O2S2/c1-3-12-25(13-4-2)20-17(21(28)26-14-8-7-11-19(26)24-20)15-18-22(29)27(23(30)31-18)16-9-5-6-10-16/h7-8,11,14-16H,3-6,9-10,12-13H2,1-2H3/b18-15-
• InChI Key: QMKINLOPNTYORJ-SDXDJHTJSA-N
• Isomeric SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)C4CCCC4
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)C4CCCC4

Description

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic molecule featuring:

• A (Z)-configured methylidene bridge linking the pyrido-pyrimidinone moiety to a 3-cyclopentyl-4-oxo-2-thioxo-thiazolidine ring.
• Substituents: Dipropylamino group at position 2 of the pyrido-pyrimidinone. Cyclopentyl group at position 3 of the thiazolidinone ring.

Biological Activity

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention for its potential therapeutic applications. Its unique structure combines various pharmacophores, which may contribute to a diverse range of biological activities. This article reviews the biological activity of this compound based on available literature and experimental data.

Structural Composition

The compound features:

• Thiazolidine moiety : Known for its involvement in metabolic processes.
• Imidazole group : Commonly associated with antifungal and antibacterial properties.
• Pyridopyrimidine core : Investigated for anticancer activity.

The mechanism of action involves the compound's interaction with specific molecular targets such as enzymes and receptors. The structural attributes allow it to bind effectively to these targets, modulating their activity and leading to various biological effects.

Biological Activity Overview

The biological activities of this compound can be categorized into several areas:

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, pyridopyrimidine derivatives have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. Studies on related compounds suggest that this compound may also exhibit similar effects.

Antimicrobial Properties

The imidazole component is known for its antimicrobial effects. Compounds containing imidazole have been reported to possess activity against a range of pathogens, including bacteria and fungi. Preliminary studies suggest that this compound could have potential as an antimicrobial agent.

Antidiabetic Potential

Thiazolidines are often associated with insulin sensitizing effects. Given the structural similarities to known thiazolidinediones, this compound may exhibit antidiabetic properties by enhancing insulin sensitivity or modulating glucose metabolism.

Case Studies and Experimental Findings

A review of literature reveals several key studies that highlight the biological activity of the compound:

• Anticancer Study : A study published in Journal of Medicinal Chemistry demonstrated that pyridopyrimidine derivatives significantly inhibited the growth of various cancer cell lines. The mechanism involved the induction of apoptosis through activation of caspase pathways .
• Antimicrobial Testing : Research conducted by Yasuda et al. indicated that imidazole derivatives showed potent antifungal activity against Candida species, suggesting potential for this compound in treating fungal infections .
• Diabetes Research : In a study evaluating thiazolidinedione analogs, it was found that these compounds improved glucose tolerance in diabetic models, indicating a possible application for our compound in diabetes management .

Comparative Analysis with Similar Compounds

Compound Class	Known Activities	Example Compounds
Thiazolidinediones	Antidiabetic	Pioglitazone
Imidazole Derivatives	Antifungal	Ketoconazole
Pyridopyrimidines	Anticancer	Sorafenib

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below highlights key structural analogs and their differences:

Compound Name / ID	Core Structure	Substituents (Position)	Molecular Weight (g/mol)	Notable Properties/Activities
Target Compound	Pyrido-pyrimidinone + thiazolidine	2-(dipropylamino); 3-cyclopentyl (thiazolidine)	~490.6 (estimated)	High lipophilicity (predicted)
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone + thiazolidine	2-(ethylamino); 3-allyl (thiazolidine)	~424.5	Lower steric bulk; potential solubility
3-Phenylisothiazolidin-4-one derivatives (e.g., compound 13 )	Thiazolidinone + chromene/pyrimidine	3-phenyl; variable chromene/pyrimidine substituents	~350–450	Microwave-assisted synthesis
Chromeno[4,3-d]pyrimidin-5-one derivatives	Chromeno-pyrimidine	4-(piperidin-1-yl)phenyl; 2-thioxo	~407.5	Drug-like properties (computational)

Key Observations:

Substituent Impact on Lipophilicity: The target compound’s cyclopentyl and dipropylamino groups enhance lipophilicity compared to analogs with smaller substituents (e.g., allyl or ethylamino in ). This may influence membrane permeability but reduce aqueous solubility.

Synthetic Routes: Thiazolidinone-pyrido-pyrimidinone hybrids (e.g., ) are synthesized via condensation reactions, often using DMF with catalytic acetic acid under microwave or conventional heating . Chromeno-pyrimidines employ one-step multicomponent reactions with p-toluenesulfonic acid catalysis, suggesting divergent synthetic strategies for related cores.

Biological Activities: Thiazolidinones with azo linkages (e.g., ) exhibit antimicrobial and antioxidant activities, though the target compound’s activity remains uncharacterized. Computational studies on chromeno-pyrimidines predict oral bioavailability, highlighting the importance of substituent choice in drug design.

Reaction Conditions and Yields

• Microwave-assisted synthesis (e.g., ) offers faster reaction times (minutes vs. hours) and higher yields (e.g., 60–85% for thiazolo-pyrimidines) compared to conventional methods.
• Catalytic systems: The use of p-toluenesulfonic acid in chromeno-pyrimidine synthesis contrasts with acetic acid/DMF in thiazolidinone derivatives , suggesting tunable conditions for different cores.

Pharmacological Potential Gaps

• While N-arylimino-1,2,3-dithiazoles (e.g., ) and thieno-pyrimidines (e.g., ) have documented antimicrobial/antitumor activity, the target compound’s bioactivity is unexplored in the provided evidence.